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Compound of Interest

Compound Name: 5,5-Dimethylnonane

CAS No.: 6414-96-6

Cat. No.: B14734578

Get Quote

An In-depth Technical Guide on the Physical Properties of C11H24 Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction
Undecane (C11H24) is an acyclic alkane with 159 structural isomers.[1][2][3][4] As nonpolar

hydrocarbons, the isomers of undecane exhibit a range of physicochemical properties that are

primarily dictated by the degree and nature of their branching. Generally, increased branching

disrupts intermolecular van der Waals forces, which results in lower boiling points compared to

the linear n-undecane.[1] Molecular symmetry also plays a role, with more symmetrical isomers

often exhibiting higher melting points.[1] While generally considered to be of low biological

reactivity, their properties as solvents and components of complex hydrocarbon mixtures are of

significant interest in various industrial and research applications, including their use as

excipients or in drug delivery systems.[1][4]

Physicochemical Properties of Undecane Isomers
The structural variations among the isomers of undecane lead to significant differences in their

physical properties. The following tables summarize the available quantitative data for n-
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undecane and a selection of its branched isomers.

Table 1: Physical Properties of Selected C11H24 Isomers

Isomer Name CAS Number
Boiling Point
(°C)

Melting Point
(°C)

Density
(g/cm³)

n-Undecane 1120-21-4 196[1][2][3][5][6] -26[1][2][3]
0.740[1][2][3][5]

[7]

2-Methyldecane 6975-98-0 189.3[1] - 0.737[1]

3-Methyldecane 13151-34-3 188.1 - 189.1[1] -92.9[1] 0.742[1]

4-Methyldecane 2847-72-5 188.7[1] - 0.741[1]

5-Methyldecane 13151-35-4 186.1[1] -57.06 (est.)[1] 0.742[1]

2,3-

Dimethylnonane
2884-06-2 186[1] -57.06 (est.)[1] 0.7438[1]

4,4-

Dimethylnonane
17302-18-0 182[1] - 0.747[1]

2,3,4-

Trimethyloctane
62016-31-3 180[1] -57.06 (est.)[1] 0.7536[1]

3-Ethylnonane 17302-11-3 188[1] -57.06 (est.)[1] 0.7456[1]

3,3-

Diethylheptane
- 186.7[1] - 0.7703[1]

Experimental Protocols
The following are detailed methodologies for the key experiments used to determine the

physicochemical properties of undecane isomers.

Determination of Boiling Point
Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[8][9]
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Methodology (Capillary Method):[1][9][10]

Sample Preparation: A small amount of the liquid undecane isomer is placed in a test tube.

Apparatus Setup: A capillary tube, sealed at one end, is placed open-end-down into the test

tube containing the sample. The test tube is then attached to a thermometer.

Heating: The apparatus is heated in a controlled manner, for instance, using a Thiele tube or

a heating block.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The heat is then slowly reduced.

Boiling Point Determination: The temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.[10]

Determination of Melting Point
Principle: The melting point of a solid is the temperature at which it changes state from solid to

liquid. For pure crystalline compounds, this occurs over a narrow range. The presence of

impurities typically lowers the melting point and broadens the melting range.[11]

Methodology (Capillary Tube Method):[1][12][13][14]

Sample Preparation: A small amount of the solid undecane isomer is finely powdered and

packed into a capillary tube to a height of 2-3 mm.[1]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block and a means of observing the sample.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

determine an approximate melting point, followed by a slower, more precise measurement

(1-2 °C per minute) around the expected melting point.[1][13]

Observation: The temperature at which the first drop of liquid appears and the temperature at

which the entire sample becomes liquid are recorded.[14]

Melting Point Range: The recorded temperature range is reported as the melting point.[13]
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Determination of Density
Principle: Density is the mass of a substance per unit volume.[15][16][17]

Methodology (Pycnometer Method):[1][18]

Pycnometer Calibration: A pycnometer (a flask with a specific, known volume) is cleaned,

dried, and weighed empty. It is then filled with a reference liquid of known density (e.g.,

deionized water) at a specific temperature, and the combined weight is measured. The

volume of the pycnometer can then be calculated.

Sample Measurement: The pycnometer is emptied, dried, and filled with the liquid undecane

isomer at the same specific temperature.

Weighing: The pycnometer containing the sample is weighed.

Calculation: The mass of the undecane isomer is determined by subtracting the weight of the

empty pycnometer. The density is then calculated by dividing the mass of the sample by the

known volume of the pycnometer.[1]

Logical Workflow for Isomer Characterization
As simple alkanes, undecane and its isomers are not known to be involved in specific biological

signaling pathways.[1] Their primary relevance in drug development is as excipients or

solvents. The following diagram illustrates a typical workflow for the characterization of an

unknown C11H24 isomer.
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Physical Property Determination
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Caption: Workflow for the characterization and application testing of a C11H24 isomer.
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The 159 isomers of undecane represent a diverse set of structures with a corresponding range

of physical properties.[1] Understanding these properties is crucial for their application in

various scientific and industrial fields. The experimental protocols outlined in this guide provide

a foundation for the accurate characterization of these compounds. While a comprehensive

dataset for all isomers is not currently available, the provided data for a selection of isomers

illustrates the fundamental structure-property relationships that govern this class of molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. Undecane (C11H24) High Purity 99% Available at Attractive Prices, Supplier in Mumbai
[nacchemical.com]

3. Undecane - Wikipedia [en.wikipedia.org]

4. Showing Compound Undecane (FDB004982) - FooDB [foodb.ca]

5. chem.libretexts.org [chem.libretexts.org]

6. scribd.com [scribd.com]

7. Undecane | C11H24 | CID 14257 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. scribd.com [scribd.com]

9. Video: Boiling Points - Concept [jove.com]

10. Video: Boiling Points - Prep [jove.com]

11. Melting Point Determination [cs.gordon.edu]

12. jan.ucc.nau.edu [jan.ucc.nau.edu]

13. community.wvu.edu [community.wvu.edu]

14. southalabama.edu [southalabama.edu]

15. chem.libretexts.org [chem.libretexts.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Isomers_of_Undecane_C11H24_and_Their_Properties.pdf
https://www.benchchem.com/product/b14734578?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Isomers_of_Undecane_C11H24_and_Their_Properties.pdf
https://www.nacchemical.com/undecane-c11h24--3549824.html
https://www.nacchemical.com/undecane-c11h24--3549824.html
https://en.wikipedia.org/wiki/Undecane
https://foodb.ca/compounds/FDB004982
https://chem.libretexts.org/Bookshelves/Introductory_Chemistry/Introduction_to_Organic_and_Biochemistry_(Malik)/02%3A_Nomenclature_and_physical_properties_of_organic_compounds/2.01%3A_Hydrocarbons
https://www.scribd.com/document/700168171/Alkane-boilingpoints-graphactivity
https://pubchem.ncbi.nlm.nih.gov/compound/Undecane
https://www.scribd.com/doc/162048395/02-Exp-1-Boiling-Point-Determination
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://www.jove.com/science-education/v/11191/determination-of-boiling-points-by-capillary-method-prep
https://www.cs.gordon.edu/courses/organic/_mp-lab.html
https://jan.ucc.nau.edu/~jkn/235Manual
https://community.wvu.edu/~josbour1/Labs/Exp%201%20-%20Melting%20Points_F17.pdf
https://www.southalabama.edu/colleges/artsandsci/chemistry/resources/handout-201l-melting-point-a.pdf
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Survey_of_Chemistry_I_Labs/3%3A_Energy_and_Matter/3.2%3A_Lab_-_Density_of_Solids_and_Liquids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14734578?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


16. Measuring the Density of Water – IU East Experimental Chemistry Laboratory Manual
[iu.pressbooks.pub]

17. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]

18. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Physical properties of C11H24 isomers.]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14734578/docs#physical-properties-of-c11h24-
isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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